Cas no 2171791-32-3 (tert-butyl 3-amino(1-methyl-1H-pyrazol-5-yl)methyl-3-hydroxypiperidine-1-carboxylate)

Tert-butyl 3-amino(1-methyl-1H-pyrazol-5-yl)methyl-3-hydroxypiperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for the development of pharmaceuticals and bioactive compounds. Its structure combines a piperidine core with hydroxyl and amino functional groups, enabling selective modifications for drug discovery applications. The tert-butyloxycarbonyl (Boc) protecting group enhances stability during synthetic processes, while the pyrazole moiety offers potential for further derivatization. This compound is particularly useful in medicinal chemistry for constructing complex heterocyclic frameworks. Its well-defined stereochemistry and functional group compatibility make it a reliable building block for targeted molecular design.
tert-butyl 3-amino(1-methyl-1H-pyrazol-5-yl)methyl-3-hydroxypiperidine-1-carboxylate structure
2171791-32-3 structure
Product Name:tert-butyl 3-amino(1-methyl-1H-pyrazol-5-yl)methyl-3-hydroxypiperidine-1-carboxylate
CAS No:2171791-32-3
MF:C15H26N4O3
MW:310.391943454742
CID:6286472
PubChem ID:165723727
Update Time:2025-05-24

tert-butyl 3-amino(1-methyl-1H-pyrazol-5-yl)methyl-3-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-amino(1-methyl-1H-pyrazol-5-yl)methyl-3-hydroxypiperidine-1-carboxylate
    • EN300-1640856
    • tert-butyl 3-[amino(1-methyl-1H-pyrazol-5-yl)methyl]-3-hydroxypiperidine-1-carboxylate
    • 2171791-32-3
    • Inchi: 1S/C15H26N4O3/c1-14(2,3)22-13(20)19-9-5-7-15(21,10-19)12(16)11-6-8-17-18(11)4/h6,8,12,21H,5,7,9-10,16H2,1-4H3
    • InChI Key: YNVDRTNWIFJYKY-UHFFFAOYSA-N
    • SMILES: OC1(C(C2=CC=NN2C)N)CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

  • Exact Mass: 310.20049070g/mol
  • Monoisotopic Mass: 310.20049070g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 93.6Ų

tert-butyl 3-amino(1-methyl-1H-pyrazol-5-yl)methyl-3-hydroxypiperidine-1-carboxylate Pricemore >>

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Additional information on tert-butyl 3-amino(1-methyl-1H-pyrazol-5-yl)methyl-3-hydroxypiperidine-1-carboxylate

tert-butyl 3-amino(1-methyl-1H-pyrazol-5-yl)methyl-3-hydroxypiperidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 2171791-32-3, known as tert-butyl 3-amino(1-methyl-1H-pyrazol-5-yl)methyl-3-hydroxypiperidine-1-carboxylate, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a piperidine ring, a pyrazole moiety, and a tert-butyl group. The presence of these functional groups makes it a versatile molecule for research and development in the fields of drug discovery, material science, and synthetic chemistry.

The synthesis of this compound involves a series of carefully designed reactions to achieve the desired stereochemistry and functional group arrangement. Recent advancements in asymmetric synthesis have enabled researchers to optimize the production process, ensuring high yields and purity. The molecule's stability under various conditions has also been extensively studied, making it suitable for use in diverse environments.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents. Its structure allows for interactions with various biological targets, including enzymes and receptors, making it a valuable tool in drug design. For instance, studies have demonstrated its potential as an inhibitor of certain kinases, which are key players in cellular signaling pathways. This property could lead to the creation of new therapies for diseases such as cancer and inflammatory disorders.

Beyond pharmacology, the compound's unique properties make it an interesting candidate for materials science applications. Its ability to form stable complexes with metal ions has been explored for use in catalysis and sensor technology. Recent research has highlighted its potential as a ligand in transition metal complexes, which could enhance catalytic efficiency in industrial processes.

The structural versatility of this compound also lends itself to polymer chemistry. By incorporating this molecule into polymer networks, scientists have developed materials with improved mechanical properties and thermal stability. These materials are being investigated for use in advanced composites and high-performance polymers.

In conclusion, tert-butyl 3-amino(1-methyl-1H-pyrazol-5-yl)methyl-3-hydroxypiperidine-1-carboxylate (CAS No. 2171791-32-3) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its intricate structure and functional groups provide a foundation for innovative research and development, making it a valuable asset in modern chemical science.

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